6-Chloro-2-[4-(ethoxycarbonyl)-3-fluorophenyl]benzoic acid, 95%

• IUPAC Name: 2-chloro-6-(4-ethoxycarbonyl-3-fluorophenyl)benzoic acid
• InChI: InChI=1S/C16H12ClFO4/c1-2-22-16(21)11-7-6-9(8-13(11)18)10-4-3-5-12(17)14(10)15(19)20/h3-8H,2H2,1H3,(H,19,20)
• InChI Key: YKAIKLZLUFGUPG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(C=C1)C2=C(C(=CC=C2)Cl)C(=O)O)F
• Molecular Formula: C16H12ClFO4
• DSSTOX Substance ID: DTXSID60691958
• Molecular Weight: 322.71 g/mol
• CAS RN: 1261917-17-2

Description

6-Chloro-2-[4-(ethoxycarbonyl)-3-fluorophenyl]benzoic acid (6-CEFBA) is a fluorinated phenyl benzoic acid derivative with a chlorine atom at the 6-position. It is a white crystalline powder with a molecular weight of 272.55 g/mol and a melting point of 125-126°C. 6-CEFBA is widely used in scientific research due to its unique properties and applications.

Scientific Research Applications

6-Chloro-2-[4-(ethoxycarbonyl)-3-fluorophenyl]benzoic acid, 95% is used in various scientific research applications due to its unique properties. It has been used as a fluorescent probe in biosensing applications and as a reagent in organic synthesis. It has also been used in the synthesis of various compounds, such as 4-chloro-3-fluorobenzaldehyde, 4-(ethoxycarbonyl)-3-fluorobenzaldehyde, and 4-chloro-3-fluoro-2-methoxybenzaldehyde. It has also been used in the synthesis of a fluorescent sensor for the detection of nitrite and nitrate.

Mechanism of Action

6-Chloro-2-[4-(ethoxycarbonyl)-3-fluorophenyl]benzoic acid, 95% is believed to act as a competitive inhibitor of the enzyme cyclooxygenase-2 (COX-2). It inhibits the enzyme by binding to the active site and blocking the binding of arachidonic acid, a substrate for COX-2. This results in the inhibition of the formation of prostaglandins, which are involved in inflammation and pain.
Biochemical and Physiological Effects
6-Chloro-2-[4-(ethoxycarbonyl)-3-fluorophenyl]benzoic acid, 95% has been shown to have anti-inflammatory, analgesic, and antipyretic effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). It has also been shown to reduce the expression of cyclooxygenase-2 (COX-2) and the production of prostaglandins.

Advantages and Limitations for Lab Experiments

The advantages of using 6-Chloro-2-[4-(ethoxycarbonyl)-3-fluorophenyl]benzoic acid, 95% in laboratory experiments include its low cost, high purity, and availability. It is also relatively stable and can be stored for long periods of time. The main limitation of using 6-Chloro-2-[4-(ethoxycarbonyl)-3-fluorophenyl]benzoic acid, 95% in laboratory experiments is its potential toxicity. It should be handled with caution and protective equipment should be worn when handling it.

Future Directions

Future research on 6-Chloro-2-[4-(ethoxycarbonyl)-3-fluorophenyl]benzoic acid, 95% could focus on its potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. It could also be studied for its potential use as a pain reliever, as well as its potential effects on other conditions, such as cancer and cardiovascular disease. Additionally, further research could be conducted on its mechanism of action, as well as its biochemical and physiological effects.

Synthesis Methods

The synthesis of 6-Chloro-2-[4-(ethoxycarbonyl)-3-fluorophenyl]benzoic acid, 95% involves the reaction of 4-bromo-3-fluorobenzaldehyde with ethyl chloroformate in the presence of sodium hydroxide to form 4-(ethoxycarbonyl)-3-fluorobenzaldehyde. This is then reacted with chloroacetyl chloride in the presence of triethylamine to produce 6-chloro-2-[4-(ethoxycarbonyl)-3-fluorophenyl]benzoic acid.